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Estetrol 17-Acetate Estetrol 17-Acetate
Brand Name: Vulcanchem
CAS No.: 690996-23-7
VCID: VC0118785
InChI: InChI=1S/C20H26O5/c1-10(21)25-19-18(24)17(23)16-15-5-3-11-9-12(22)4-6-13(11)14(15)7-8-20(16,19)2/h4,6,9,14-19,22-24H,3,5,7-8H2,1-2H3/t14-,15-,16-,17-,18-,19-,20+/m1/s1
SMILES: CC(=O)OC1C(C(C2C1(CCC3C2CCC4=C3C=CC(=C4)O)C)O)O
Molecular Formula: C20H26O5
Molecular Weight: 346.423

Estetrol 17-Acetate

CAS No.: 690996-23-7

Reference Standards

VCID: VC0118785

Molecular Formula: C20H26O5

Molecular Weight: 346.423

Estetrol 17-Acetate - 690996-23-7

CAS No. 690996-23-7
Product Name Estetrol 17-Acetate
Molecular Formula C20H26O5
Molecular Weight 346.423
IUPAC Name [(8R,9S,13S,14S,15R,16R,17S)-3,15,16-trihydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] acetate
Standard InChI InChI=1S/C20H26O5/c1-10(21)25-19-18(24)17(23)16-15-5-3-11-9-12(22)4-6-13(11)14(15)7-8-20(16,19)2/h4,6,9,14-19,22-24H,3,5,7-8H2,1-2H3/t14-,15-,16-,17-,18-,19-,20+/m1/s1
Standard InChIKey VHOMSUGRAWOOOF-BVMALAMASA-N
SMILES CC(=O)OC1C(C(C2C1(CCC3C2CCC4=C3C=CC(=C4)O)C)O)O
Synonyms (15α,16α,17β)-Estra-1,3,5(10)-triene-3,15,16,17-tetrol 17-Acetate;
PubChem Compound 71316433
Last Modified Nov 11 2021
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